Cas no 1891347-00-4 (2-{2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid)

• Product Name: 2-{2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid
• CAS No: 1891347-00-4
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6160712
• PubChem ID: 117273932
• Update Time: 2025-07-02

2-{2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid
• EN300-1628908
• 1891347-00-4
• 2-{2-[(benzyloxy)carbonyl]-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid

• Inchi： 1S/C15H17NO4/c17-13(18)8-15-6-12(7-15)9-16(15)14(19)20-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,18)
• InChI Key： UJMQCZMUVGGTDF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2CC1(CC(=O)O)C2)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid

Comprehensive Overview of 2-{2-(benzyloxy)carbonyl-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid (CAS No. 1891347-00-4)

2-{2-(benzyloxy)carbonyl-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid (CAS No. 1891347-00-4) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its azabicyclo[2.1.1]hexane core, combined with a benzyloxycarbonyl protecting group and an acetic acid moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in designing novel small-molecule therapeutics and peptide mimetics, aligning with current trends in targeted drug delivery and precision medicine.

The compound's CAS No. 1891347-00-4 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in synthetic chemistry. Its azabicyclic scaffold is a key feature, as such structures are often explored for their conformational rigidity and bioactivity. Recent studies highlight the demand for constrained ring systems in medicinal chemistry, where 2-{2-(benzyloxy)carbonyl-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid serves as a valuable building block. This aligns with the broader industry focus on fragment-based drug design and 3D molecular complexity, topics frequently discussed in high-impact journals.

From a synthetic perspective, the benzyloxycarbonyl (Cbz) group in this compound offers reversible protection for amines, a strategy widely used in peptide synthesis and prodrug development. The acetic acid tail further enhances its utility, enabling conjugation with other pharmacophores via amide or ester linkages. Such flexibility is critical for modern bioconjugation techniques, a hot topic in antibody-drug conjugates (ADCs) and targeted cancer therapies. Users searching for "Cbz-protected azabicyclo compounds" or "carboxylic acid-functionalized bicyclic scaffolds" often encounter this molecule in patent literature and supplier catalogs.

Stability and solubility are also key considerations for CAS No. 1891347-00-4. The compound's bicyclic framework may influence its physicochemical properties, such as logP and polar surface area, which are critical for drug-likeness assessments. These factors tie into the broader discussion of beyond Rule of Five (bRo5) molecules, a trending subject in drug discovery forums. Additionally, its potential role in central nervous system (CNS) drug development is under exploration, given the ability of rigid scaffolds to cross the blood-brain barrier.

In summary, 2-{2-(benzyloxy)carbonyl-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid represents a compelling case study in the intersection of synthetic chemistry and drug design. Its structural features address multiple contemporary research needs, from protease inhibitor design to biocompatible linkers. As the scientific community continues to prioritize molecular innovation, this compound is poised to remain a focal point in both academic and industrial settings.